Cas no 484016-53-7 (2-[(1r)-1-Hydroxyethyl]-3-methylphenol)

• Product Name: 2-[(1r)-1-Hydroxyethyl]-3-methylphenol
• CAS No: 484016-53-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 1022898
• PubChem ID: 11829644
• Update Time: 2024-02-29

2-[(1r)-1-Hydroxyethyl]-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-hydroxy-alpha,6-dimethyl-, (alphaR)- (9CI)
• 2-[(1r)-1-hydroxyethyl]-3-methylphenol
• (1r)-1-(2-hydroxy-6-methylphenyl)ethanol
• (alphaR)-alpha,2-Dimethyl-6-hydroxybenzenemethanol
• 2-[(1r)-1-Hydroxyethyl]-3-methylphenol

• Inchi： 1S/C9H12O2/c1-6-4-3-5-8(11)9(6)7(2)10/h3-5,7,10-11H,1-2H3/t7-/m1/s1
• InChI Key： QEXSZZROSHSOPE-SSDOTTSWSA-N
• SMILES： O[C@H](C)C1C(=CC=CC=1C)O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols